Cas no 145986-63-6 ((2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate)
(2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate Chemical and Physical Properties
Names and Identifiers
-
- (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate
- PE(18:1/16:0)
- Phosphatidylethanolamine(18:1w9/16:0)
- Phosphatidylethanolamine(18:1/16:0)
- [(2R)-3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-hexadecanoyloxypropyl] (Z)-octadec-9-enoate
- PE(18:1(9Z)/16:0)
- GPEtn(18:1w9/16:0)
- (2R)-3-(((2-aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl (E)-octadec-9-enoate
- Q27156404
- GPEtn(18:1n9/16:0)
- 1-(9Z)-octadecenoyl-2-hexadecanoyl-sn-glycero-3-phosphoethanolamine
- PE(18:1w9/16:0)
- (2R)-3-{[(2-aminoethoxy)(hydroxy)phosphoryl]oxy}-2-(palmitoyloxy)propyl (9Z)-octadec-9-enoate
- 9-Octadecenoic acid (Z)-, 3-[[(2-aminoethoxy)hydroxyphosphinyl]oxy]-2-[(1-oxohexadecyl)oxy]propyl ester, (R)-
- 145986-63-6
- Phosphatidylethanolamine(18:1n9/16:0)
- (2R)-3-{[(2-aminoethoxy)(hydroxy)phosphoryl]oxy}-2-(hexadecanoyloxy)propyl (9Z)-octadec-9-enoate
- PE(18:1n9/16:0)
- LMGP02010099
- GPEtn(18:1/16:0)
- 1-(9Z-octadecenoyl)-2-hexadecanoyl-sn-glycero-3-phosphoethanolamine
- CHEBI:82839
- 1-Oleoyl-2-palmitoyl-sn-glycero-3-phosphoethanolamine
- 9-Octadecenoic acid (9Z)-, (2R)-3-[[(2-aminoethoxy)hydroxyphosphinyl]oxy]-2-[(1-oxohexadecyl)oxy]propyl ester
-
- Inchi: 1S/C39H76NO8P/c1-3-5-7-9-11-13-15-17-18-20-21-23-25-27-29-31-38(41)45-35-37(36-47-49(43,44)46-34-33-40)48-39(42)32-30-28-26-24-22-19-16-14-12-10-8-6-4-2/h17-18,37H,3-16,19-36,40H2,1-2H3,(H,43,44)/b18-17-/t37-/m1/s1
- InChI Key: DVXMEPWDARXHCX-OTMQOFQLSA-N
- SMILES: P(=O)(O)(OCCN)OC[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 717.53085538g/mol
- Monoisotopic Mass: 717.53085538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 49
- Rotatable Bond Count: 40
- Complexity: 825
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.4
- Topological Polar Surface Area: 134Ų
Experimental Properties
- Density: 1.009±0.06 g/cm3(Predicted)
- Boiling Point: 741.6±70.0 °C(Predicted)
- pka: 1.17±0.50(Predicted)
(2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A561010-1mg |
(2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate |
145986-63-6 | 1mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A561010-10mg |
(2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate |
145986-63-6 | 10mg |
$ 1499.00 | 2023-04-19 |
(2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate
Compound 145986-63-6: (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate
Compound 145986-63-6, also known as (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate, is a highly specialized chemical entity with significant applications in the fields of drug delivery, biotechnology, and medical imaging. This compound has garnered considerable attention in recent years due to its unique structural properties and its potential in advancing therapeutic interventions. The molecule's intricate design, featuring a phosphorylated aminoethoxy group and a palmitoyloxy substituent, contributes to its versatile functionality.
The chemical structure of (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate is characterized by a chiral center at the second carbon atom, which imparts stereochemical specificity. This stereochemistry is crucial for its biological activity, as it determines the molecule's interaction with cellular receptors and enzymes. Recent studies have highlighted the importance of this stereochemistry in enhancing the compound's bioavailability and reducing off-target effects.
One of the most promising applications of compound 145986-63-6 lies in its use as a phospholipid derivative in drug delivery systems. Its ability to form stable micelles and liposomes makes it an ideal candidate for encapsulating hydrophobic drugs, thereby improving their solubility and targeting efficiency. Researchers have demonstrated that this compound can significantly enhance the efficacy of anti-cancer drugs by delivering them directly to tumor cells while minimizing systemic toxicity.
In addition to its role in drug delivery, (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate has shown potential in biotechnological applications, particularly in the development of biosensors and diagnostic tools. Its phosphorylated group enables it to interact with specific biomolecules, making it suitable for use in assays that detect enzymatic activity or measure intracellular signaling pathways. Recent advancements in this area have leveraged the compound's ability to serve as a substrate for kinases, providing insights into cellular communication mechanisms.
The synthesis of compound 145986-63-6 involves a multi-step process that combines organic synthesis techniques with stereochemical control. The key steps include the preparation of the phosphorylated aminoethoxy group and the subsequent coupling with the palmitoyloxy substituent. These steps require precise conditions to ensure high yields and optimal stereochemical outcomes. Researchers have reported improvements in synthetic methodologies, which have significantly enhanced the scalability of this process.
From a regulatory standpoint, (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate has undergone rigorous safety assessments to ensure its suitability for biomedical applications. Studies have demonstrated that the compound exhibits low toxicity profiles at therapeutic concentrations, making it a safe option for use in both preclinical and clinical settings. Furthermore, its biodegradability has been confirmed, addressing concerns related to environmental impact.
In conclusion, compound 145986-63-6, or (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate, represents a cutting-edge advancement in chemical design with multifaceted applications across various scientific domains. Its unique structural features, coupled with its enhanced functionality, position it as a pivotal component in modern therapeutic strategies. As research continues to uncover new potentials for this compound, its role in advancing medical science is expected to grow exponentially.
145986-63-6 ((2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-2-(palmitoyloxy)propyl oleate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)